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Compound of Interest

Compound Name: Acetyl butyrate

Cat. No.: B12692033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of acetic butyric

anhydride, a mixed anhydride. While direct, detailed protocols for the synthesis of acetic butyric

anhydride from butyric anhydride are not extensively documented as a standalone procedure,

its formation is a key aspect of anhydride exchange reactions. This document outlines the core

principles, reaction mechanisms, and a proposed experimental protocol based on established

chemical processes.

Introduction and Nomenclature
The term "acetyl butyrate" is not a standard chemical name. It is presumed to refer to acetic

butyric anhydride (or butanoic ethanoic anhydride), a mixed anhydride derived from acetic acid

and butyric acid. Mixed anhydrides are important reagents in organic synthesis, often used in

acylation reactions where they can selectively transfer one of the acyl groups.

Acetic butyric anhydride is a key intermediate in the industrial production of butyric anhydride

through the reaction of butyric acid with acetic anhydride.[1][2][3] Understanding its formation is

crucial for controlling such processes. The reaction is reversible, leading to an equilibrium

mixture of the two symmetric anhydrides (acetic and butyric) and the mixed anhydride.
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The synthesis of acetic butyric anhydride from butyric anhydride involves an anhydride

exchange reaction. This is an equilibrium process where acyl groups are exchanged between

anhydride molecules. The primary reaction when mixing butyric anhydride and acetic anhydride

is:

Butyric Anhydride + Acetic Anhydride ⇌ 2 Acetic Butyric Anhydride

This equilibrium can also be approached from the reaction of a carboxylic acid with an

anhydride. For instance, the reaction between butyric acid and acetic anhydride proceeds via

the formation of acetic butyric anhydride:[2][3]

Butyric Acid + Acetic Anhydride ⇌ Acetic Butyric Anhydride + Acetic Acid

Acetic Butyric Anhydride + Butyric Acid ⇌ Butyric Anhydride + Acetic Acid

The overall reversible reaction is:

2 Butyric Acid + Acetic Anhydride ⇌ Butyric Anhydride + 2 Acetic Acid

The formation of the mixed anhydride is the initial, rapid step.[3] Due to the equilibrium,

isolating pure acetic butyric anhydride from this mixture is challenging and typically requires

specialized techniques like reactive distillation to continuously remove one of the components

to shift the equilibrium.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.researchgate.net/publication/338123872_Production_of_Butyric_Anhydride_Using_Single_Reactive_Distillation_Column_with_Internal_Material_Circulation
https://scispace.com/pdf/production-of-butyric-anhydride-using-single-reactive-4ka1425mih.pdf
https://scispace.com/pdf/production-of-butyric-anhydride-using-single-reactive-4ka1425mih.pdf
https://www.mdpi.com/2227-9717/8/1/1
https://www.researchgate.net/publication/320096201_Simulation_and_experimental_research_on_butyric_anhydride_synthesis_by_reactive_distillation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12692033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Butyric Anhydride

Acetic Butyric Anhydride

Acyl Group
Exchange

Acetic Anhydride

Acyl Group
Exchange

Equilibrium

Equilibrium

 

Start

Combine equimolar
Butyric Anhydride &

Acetic Anhydride in flask

Heat mixture to 70°C
with stirring

Maintain reaction for 2-4 hours
(Establish Equilibrium)

Monitor mixture composition
(GC-MS or NMR)

Optional: Isolate product via
fractional vacuum distillation

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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